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3'-prenylated flavones
3'-Prenylated Flavones are a class of naturally occurring flavonoids characterized by the presence of a prenyl group attached to the 3' position of their aromatic ring system. These compounds exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The prenylation modification is believed to enhance the lipophilicity and bioavailability of these molecules, allowing for greater cellular uptake and potentially higher efficacy in various therapeutic applications.
Structurally, 3'-prenylated flavones are derived from the parent flavone skeleton, which consists of a dihydroflavone ring system fused to a chromone moiety. The prenyl group, typically composed of a geranyl or farnesyl chain, is attached at the 3' position, providing these compounds with unique chemical and biological properties distinct from their non-prenylated counterparts.
These flavones are found in various plants such as citrus fruits, legumes, and some medicinal herbs. Due to their potential health benefits, they have gained significant interest in pharmaceutical research for developing novel therapeutic agents against chronic diseases.
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N-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals SynthesisN-(acetamido)benzoic Acid: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis Introduction N-(Acetamido)benzoic acid is a versatile intermediate that has gained significant attention in the field of chemical biopharmaceuticals synthesis. This compound serves as a key building block for various bioactive molecules, including pharmaceutical agents and diagnostic imaging reagents. Its...
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The Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical BiopharmaceuticalsThe Synthesis and Pharmacological Applications of 4'-Hydroxy AtoMoxetine in Modern Chemical Biopharmaceuticals Introduction to 4'-Hydroxy AtoMoxetine 4'-Hydroxy AtoMoxetine is a promising compound that has garnered significant attention in the field of chemical biopharmaceuticals due to its unique structure and potential pharmacological applications. This article delves into the synthesis methods,...
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2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis2-Chloro-3,5-dibromo-4-methylpyridine: A Novel Intermediate in Chemical Biopharmaceuticals Synthesis 2-Chloro-3,5-dibromo-4-methylpyridine is a highly versatile intermediate that has recently garnered significant attention in the field of chemical biopharmaceuticals synthesis. This compound, characterized by its unique pyridine ring structure with chlorinated and brominated substituents, serves as...
